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Compound of Interest

Methyl 5-(tert-
Compound Name:
butoxycarbonylamino)nicotinate

Cat. No.: B175481

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for
Methyl 5-(tert-butoxycarbonylamino)nicotinate (CAS No. 168618-38-0). The following
protocols and recommendations are based on the general hazards associated with pyridine
derivatives and compounds containing a tert-butoxycarbonyl (Boc) protecting group. Itis
imperative for all personnel to supplement this guide with a thorough, site-specific risk
assessment before handling this chemical.

Hazard Identification and Classification

While a specific Safety Data Sheet (SDS) for Methyl 5-(tert-butoxycarbonylamino)nicotinate
is not readily available, the structural components suggest the following potential hazards. The
pyridine ring is a known feature in many agrochemicals and pharmaceuticals and can be
associated with various hazards.[1] Pyridine itself is a flammable liquid that is harmful if
swallowed, inhaled, or in contact with skin.[1]

Potential Hazards:

o Acute Toxicity (Oral, Dermal, Inhalation): May be harmful if swallowed, in contact with skin, or
if inhaled.
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Skin Corrosion/Irritation: May cause skin irritation.

Serious Eye Damage/Eye Irritation: May cause serious eye irritation.

Respiratory Sensitization: May cause allergy or asthma symptoms or breathing difficulties if
inhaled.

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.

The tert-butoxycarbonyl (Boc) group is an acid-labile protecting group.[2] Contact with strong
acids can lead to its removal and the potential for uncontrolled reactions or the release of
volatile byproducts.[2]

Physical and Chemical Properties

A summary of the known physical and chemical properties for similar compounds is provided

below.

Property Value Source
Molecular Formula C12H16N204 [3]
Molecular Weight 252.27 g/mol [3]
Appearance Solid N/A
Melting Point Not available N/A
Boiling Point Not available N/A
Solubility Not available N/A

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling Methyl 5-(tert-
butoxycarbonylamino)nicotinate. The following table outlines the recommended PPE based
on the hazards of related pyridine compounds.
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Protection Type

Specific
Recommendations

Rationale

Hand Protection

Nitrile or neoprene gloves.

Avoid latex gloves.

Provides chemical resistance
against pyridine and its

derivatives.

Eye and Face Protection

Chemical splash goggles. A
face shield should be worn
with goggles when there is a

high risk of splashing.

Protects against splashes and
fumes that can cause serious

eye irritation.

Skin and Body Protection

Chemical-resistant lab coat.
Flame-retardant and antistatic
protective clothing is

recommended.

Protects against skin contact,
which can be toxic. Flame-
retardant material is crucial
due to the potential
flammability of pyridine

compounds.

Respiratory Protection

Use in a certified fume hood or
a well-ventilated area. If
ventilation is inadequate, a
NIOSH-approved respirator
with an appropriate cartridge is

necessary.

Pyridine fumes can cause
headaches, dizziness, and
respiratory irritation upon

inhalation.

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize exposure and ensure

laboratory safety.

Handling:

o Work in a well-ventilated area, preferably within a certified chemical fume hood.[4]

o Avoid the formation of dust and aerosols.

o Keep containers tightly closed when not in use.[4]
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Ground all equipment containing the material to prevent static discharge.[5]

Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in areas where the chemical is handled.

Wash hands thoroughly after handling.

Storage:

Store in a cool, dry, and well-ventilated area.[4]

Keep away from heat, sparks, and open flames.[5]

Store in a tightly sealed, properly labeled container.

Store separately from strong oxidizing agents and acids.[5]

First Aid Measures

In the event of exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Measures

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation . o ] ) )
artificial respiration. Seek immediate medical

attention.

Immediately wash the affected area with soap
) and plenty of water for at least 15 minutes.
Skin Contact ) )
Remove contaminated clothing and shoes. Seek

medical attention if irritation persists.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion . . . .
mouth with water. Seek immediate medical

attention.

Accidental Release Measures

In the case of a spill, follow these procedures:

o Small Spills: Absorb the material with an inert, non-combustible absorbent (e.g., vermiculite,
sand). Place in a suitable, sealed container for disposal.

o Large Spills: Evacuate the area immediately. Contact your institution's Environmental Health
and Safety (EHS) department. Do not attempt to clean up a large spill without proper training
and equipment.

Firefighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.
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e Specific Hazards: Combustion may produce toxic fumes, including carbon oxides and
nitrogen oxides.

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Disposal Considerations

All waste containing Methyl 5-(tert-butoxycarbonylamino)nicotinate must be treated as
hazardous waste.

o Collect waste in a designated, properly sealed, and clearly labeled hazardous waste
container.

o Dispose of waste in accordance with all local, state, and federal regulations. Do not mix with
other incompatible waste streams.

Experimental Workflow and Safety Diagram

The following diagram illustrates a general workflow for safely handling Methyl 5-(tert-
butoxycarbonylamino)nicotinate in a laboratory setting.
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Safe Handling Workflow for Methyl 5-(tert-butoxycarbonylamino)nicotinate

Preparation

Conduct Risk Assessment

Don Appropriate PPE

Ensure Proper Ventilation (Fume Hood)

Weigh Compound in Ventilated Enclosure Spill Response Exposure Response

Set up Reaction in Fume Hood

Monitor Reaction

Cleanup & Disposal

Decontaminate Glassware & Surfaces

l

Dispose of Waste in Labeled Containers

;

Remove PPE

l

Wash Hands Thoroughly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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